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Compound of Interest

Diiodo(p-
Compound Name: ) ]
cymene)ruthenium(ll)dimmer

Cat. No.: B1436802

Essential Safety and Handling of Diiodo(p-
cymene)ruthenium(ll) Dimer

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Diiodo(p-cymene)ruthenium(ll) dimer (CAS No. 90614-07-6). Adherence to these procedures is
essential for ensuring laboratory safety and experimental integrity.

Immediate Safety Information

Diiodo(p-cymene)ruthenium(ll) dimer is a chemical that requires careful handling due to its
potential health hazards. It is harmful if swallowed, causes serious eye irritation, and is
suspected of causing genetic defects[1].

Hazard ldentification:
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Hazard Statement

GHS Classification

Harmful if swallowed

Acute toxicity, oral (Category 4)

Causes serious eye irritation

Serious Eye Damage/Eye lIrritation (Category
2A)

Suspected of causing genetic defects

Germ Cell Mutagenicity (Category 2)

May form combustible dust concentrations in air

Combustible dust

First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, removing contact
lenses if present and easy to do so. Seek

prompt medical attention[1][2].

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes and

seek medical attention[1][2].

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation[2].
) Do NOT induce vomiting. Wash out the mouth
Ingestion

with water and call a physician[2].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Diiodo(p-cymene)ruthenium(ll)

dimer.
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PPE Category

Specification

Eye and Face Protection

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166][3].

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure. Inspect gloves before
use and dispose of contaminated gloves
according to good laboratory practices[1][4]. A
flame-resistant laboratory coat should be worn
at all times[5][6].

Respiratory Protection

Use a NIOSH-approved respirator with a
particulates filter conforming to EN 143. If risk
assessment indicates the need for air-purifying
respirators, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN
14387) respirator cartridges[1][7].

Operational Plan: Handling Procedures

Due to its nature as an organometallic compound, Diiodo(p-cymene)ruthenium(ll) dimer may

be air- and moisture-sensitive. Therefore, handling should be performed in a controlled

environment.

Preparation:

o Work Area: All manipulations should be conducted in a well-ventilated fume hood or a glove

box[5][6].

o Glassware: Ensure all glassware is thoroughly dried in an oven (e.g., 125°C overnight) to

remove adsorbed moisture[8].

 Inert Atmosphere: The use of a Schlenk line or a glove box is recommended to maintain an

inert atmosphere (e.g., nitrogen or argon)[5][6][9].
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Handling Workflow Diagram:
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Caption: Workflow for handling Diiodo(p-cymene)ruthenium(ll) dimer.

Disposal Plan

Proper disposal of Diiodo(p-cymene)ruthenium(ll) dimer and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
e Solid Waste:

o Collect unused Diiodo(p-cymene)ruthenium(ll) dimer and contaminated materials (e.g.,
gloves, weighing paper) in a clearly labeled, sealed container.

o The container should be labeled as "Hazardous Waste: Ruthenium Compounds,
Halogenated Organic Waste".

e Liquid Waste:

o Collect reaction residues and contaminated solvents in a separate, sealed, and clearly
labeled waste container.

o The label should specify "Hazardous Waste: Ruthenium Compounds, Halogenated
Organic Solvents".

Disposal Procedures:
o All waste must be handled in accordance with local, state, and federal regulations[10].

e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

e Do not dispose of ruthenium-containing waste down the drain[10].

» Consider professional waste management services for the disposal of precious metal
compounds.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-202328.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-202328.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these guidelines, researchers can safely handle Diiodo(p-cymene)ruthenium(ll)
dimer while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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